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Introduction
Platinum nanoparticles (Pt NPs) are utilized in a vast range of applications, from catalysis in

industrial processes to advanced biomedical applications, including drug delivery and cancer

therapy. For quantitative analysis, such as Inductively Coupled Plasma Mass Spectrometry

(ICP-MS), or for the synthesis of platinum-based therapeutic agents, it is essential to

completely dissolve the nanoparticles into a homogeneous aqueous solution. Aqua regia, a 3:1

mixture of concentrated hydrochloric acid (HCl) and nitric acid (HNO₃), is one of the few

reagents capable of dissolving noble metals like platinum.[1][2] The high reactivity of aqua

regia stems from the formation of highly oxidizing species, including chlorine (Cl₂) and nitrosyl

chloride (NOCl), which facilitate the oxidation of platinum to Pt(IV) ions. These ions are then

stabilized in solution as the hexachloroplatinate(IV) complex ion, [PtCl₆]²⁻.[2]

This document provides a detailed protocol for the safe and effective dissolution of platinum

nanoparticles using aqua regia, tailored for analytical and developmental applications.

Critical Safety Precautions
Aqua regia is extremely corrosive, is a powerful oxidizer, and generates toxic gases.[2][3] All

handling must be performed with extreme caution.
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Work Area: All procedures must be conducted within a certified chemical fume hood with the

sash positioned as low as possible.[4][5] The work area should be clear of all organic

compounds, flammable materials, and other incompatible chemicals to prevent violent

reactions or explosions.[5][6]

Personal Protective Equipment (PPE): At a minimum, users must wear a lab coat, ANSI-

rated splash goggles, and a face shield.[2] Heavy-duty, acid-resistant gloves (e.g., butyl

rubber or neoprene) are required over standard nitrile gloves.[2][6] An acid-resistant apron is

recommended.[3]

Preparation: Always prepare aqua regia fresh for immediate use; do not store it.[5][6] When

preparing the solution, always add the nitric acid slowly to the hydrochloric acid.[4] Never

reverse the order. The solution will become hot and evolve toxic yellow-brown fumes (NOCl,

Cl₂, NO₂).[3]

Venting:NEVER store aqua regia in a sealed or tightly capped container.[4][7] The reaction

continuously generates gases, which can lead to a rapid pressure buildup and cause the

container to explode.[2][7] Waste containers must be loosely capped or fitted with a venting

cap.

Spill & Emergency: An eyewash station and safety shower must be immediately accessible.

[2] Keep an acid-neutralizing agent (e.g., sodium bicarbonate) readily available for spills.[8]

Buddy System: Do not work alone when handling aqua regia.[6] Ensure another person is

aware of the procedure and is nearby.

Materials and Equipment
Reagents:

Concentrated Hydrochloric Acid (HCl, ~37%)

Concentrated Nitric Acid (HNO₃, ~70%)

Platinum Nanoparticle Sample (powder or colloidal suspension)

Deionized (DI) Water (Type 1)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://academic.oup.com/nar/article/35/6/1812/1032500
https://www.researchgate.net/figure/Schematic-diagram-of-cisplatins-mechanism-of-action_fig1_267572348
https://www.researchgate.net/figure/Schematic-diagram-of-cisplatins-mechanism-of-action_fig1_267572348
https://allen.in/dn/qna/647857352
https://askfilo.com/user-question-answers-smart-solutions/aqua-regia-reacts-with-platinum-3135373739313834
https://askfilo.com/user-question-answers-smart-solutions/aqua-regia-reacts-with-platinum-3135373739313834
https://allen.in/dn/qna/647857352
https://brainly.com/question/36853385
https://www.researchgate.net/figure/Schematic-diagram-of-cisplatins-mechanism-of-action_fig1_267572348
https://allen.in/dn/qna/647857352
https://academic.oup.com/nar/article/35/6/1812/1032500
https://brainly.com/question/36853385
https://academic.oup.com/nar/article/35/6/1812/1032500
https://www.researchgate.net/figure/Cisplatin-activation-and-formation-of-cisplatin-DNA-adducts-A-Cisplatin-is-mono-and_fig2_349921267
https://askfilo.com/user-question-answers-smart-solutions/aqua-regia-reacts-with-platinum-3135373739313834
https://www.researchgate.net/figure/Cisplatin-activation-and-formation-of-cisplatin-DNA-adducts-A-Cisplatin-is-mono-and_fig2_349921267
https://askfilo.com/user-question-answers-smart-solutions/aqua-regia-reacts-with-platinum-3135373739313834
https://chem.libretexts.org/Ancillary_Materials/Exemplars_and_Case_Studies/Case_Studies/Cisplatin__The_Invention_of_an_Anticancer_Drug/Cisplatin_x12._Modes_of_Action_of_Cisplatin
https://allen.in/dn/qna/647857352
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8181684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice (for neutralization)

Sodium Bicarbonate (NaHCO₃) or other suitable base for neutralization

Equipment:

Certified Chemical Fume Hood

Borosilicate glass beakers or digestion vessels[2][6]

Glass graduated cylinders

Glass stirring rod

Hot plate or graphite digester block

Volumetric flasks (Class A) for final dilutions

Pipettes and pipette tips

pH test strips

Experimental Protocols
This section details two common protocols for dissolving Pt NPs for subsequent analysis. The

high surface-area-to-volume ratio of nanoparticles allows for much faster dissolution compared

to bulk platinum, making room temperature digestion often sufficient.[9]

Protocol 1: Room Temperature Digestion
This method is suitable for many Pt NP formulations, especially those on high-surface-area

supports, and is preferable for minimizing volatile losses.[9]

Sample Preparation: Accurately weigh approximately 10-20 mg of the platinum nanoparticle

sample and place it into a clean borosilicate glass digestion vessel.

Aqua Regia Preparation:
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Inside the fume hood, measure 3 mL of concentrated HCl into a separate clean glass

beaker.

Slowly add 1 mL of concentrated HNO₃ to the HCl.[4] The solution will turn yellow/orange

and begin to fume.

Digestion:

Carefully add the freshly prepared aqua regia to the vessel containing the Pt NP sample.

Gently swirl the vessel to ensure all the sample is wetted by the acid.

Cover the vessel with a watch glass and allow it to stand at room temperature (e.g., 25 °C)

in the fume hood for 2-4 hours.[9] The solution should become a clear orange/yellow liquid

as the nanoparticles dissolve.

Dilution:

After digestion, carefully and slowly add DI water to the vessel to quench the reaction and

dilute the acid.

Quantitatively transfer the solution to a Class A volumetric flask of appropriate size (e.g.,

50 mL or 100 mL).

Rinse the digestion vessel multiple times with small volumes of DI water, adding the

rinsings to the volumetric flask.

Bring the flask to final volume with DI water. The final acid concentration for ICP-MS

analysis should typically be 2-5%.

Waste Neutralization: Immediately neutralize any unused aqua regia by slowly pouring it

over a large amount of ice, followed by gradual neutralization with sodium bicarbonate

solution until the pH is neutral.[4]

Protocol 2: Heated Digestion
Heating can accelerate the dissolution of more resistant Pt NP structures or agglomerates.[10]

[11]
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Sample Preparation: Follow Step 1 from Protocol 4.1.

Aqua Regia Preparation: Follow Step 2 from Protocol 4.1.

Digestion:

Add the freshly prepared aqua regia to the sample vessel inside the fume hood.

Place the vessel on a hot plate or in a digester block set to 90-100 °C.[10][11]

Heat for 2-3 hours, ensuring the solution does not boil dry.[10][11] The reaction is

complete when no solid particles are visible and the solution is clear.

Cooling and Dilution:

Turn off the heat and allow the vessel to cool completely to room temperature inside the

fume hood.

Once cool, proceed with the dilution steps as described in Step 4 of Protocol 4.1.

Waste Neutralization: Follow Step 5 from Protocol 4.1.

Data Presentation
The optimal conditions for dissolving platinum can vary based on the material's form

(nanoparticle vs. bulk) and its supporting matrix.
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Parameter
Platinum
Nanoparticles
(on Carbon)[9]

Platinum
Group Metals
(General)[11]

Carbon-
Supported
Bimetallic
NPs[10]

Bulk Platinum

Reagent Aqua Regia Aqua Regia Aqua Regia Aqua Regia

Temperature
25 °C (Room

Temp)
90 °C 90 - 100 °C Near Boiling

Time 2 hours 2 hours 3 - 5 hours ~25 hours

Outcome
High recovery for

ICP-MS

Complete

dissolution for

ICP-MS

Complete

dissolution for

ICP-MS

Complete

dissolution

Note: The dissolution of platinum in aqua regia is a surface chemical reaction with a calculated

activation energy of 72.1 kJ/mol.[12]

Visualizations
Logical Relationship: Pt Dissolution in Aqua Regia
The diagram below illustrates the overall chemical reaction where platinum metal is oxidized by

nitric acid and complexed by hydrochloric acid to form soluble chloroplatinic acid.[1][2]

Pt (s)
Platinum Metal

HNO₃

Nitric Acid (Oxidizer)
HCl

Hydrochloric Acid (Complexing Agent)

H₂PtCl₆ (aq)
Chloroplatinic Acid

NO₂ (g) + H₂O (l)
Nitrogen Dioxide + Water
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Caption: Chemical reaction pathway for the dissolution of platinum in aqua regia.

Experimental Workflow: Sample Preparation for
Analysis
This workflow outlines the key steps from receiving a platinum nanoparticle sample to

preparing it for quantitative analysis.
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3. Add Aqua Regia to Sample

4. Digest Sample
(Room Temp or Heated)

5. Cool to Room Temperature

6. Dilute to Final Volume
(e.g., for ICP-MS)

7. Quantitative Analysis
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Caption: Workflow for dissolving Pt NPs for subsequent quantitative analysis.
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Signaling Pathway: Biological Relevance of Dissolved
Platinum
The dissolved platinum, in the form of a platinum(IV) complex, is a direct precursor to platinum-

based chemotherapy drugs like cisplatin. This diagram shows a simplified mechanism of action

for cisplatin, highlighting its relevance to drug development professionals.

Cisplatin Enters Cell
(Low Chloride Environment)

Aquation:
Cl⁻ replaced by H₂O

Activated Cisplatin
Binds to DNA (N7 of Guanine)

Forms DNA Adducts
(e.g., 1,2-Intrastrand Crosslinks)

DNA Damage Blocks
Replication & Transcription

Cell Cycle Arrest &
Activation of DNA Repair

If Damage is Irreparable:
Apoptosis (Programmed Cell Death)

leads to
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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